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Compound of Interest

Compound Name: Pregabalin lactam

Cat. No.: B058225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the intramolecular cyclization of

pregabalin, an anticonvulsant and analgesic drug, into its primary degradation product,

pregabalin lactam ((S)-4-isobutylpyrrolidin-2-one). The formation of this lactam impurity is a

critical factor in the stability, manufacturing, and formulation of pregabalin-containing

pharmaceuticals. Understanding the mechanism, kinetics, and influential factors of this

degradation pathway is essential for ensuring the safety, efficacy, and quality of the final drug

product.

Reaction Mechanism and Pathway
Pregabalin, with its γ-amino acid structure, is susceptible to intramolecular cyclization, a type of

degradation reaction that results in the formation of a five-membered ring structure known as

pregabalin lactam, with the concurrent loss of a water molecule.[1] This process is a

significant concern as impurities in active pharmaceutical ingredients (APIs) can impact both

the safety and therapeutic efficacy of a drug.[2]

The reaction is initiated by the transformation of the stable pregabalin isomer into an unstable

form.[3] From this unstable state, it proceeds through a transition state to form the lactam.[3]

Computational studies have shown that this transition state has a significantly higher energy

level than the ground state of the unstable isomer.[3][4] The lactamization is categorized as an

intramolecular cyclization followed by dehydration.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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